Cas no 39192-54-6 (1-Heptanone,1-(3,5-dihydroxyphenyl)-)

• Product Name: 1-Heptanone,1-(3,5-dihydroxyphenyl)-
• CAS No: 39192-54-6
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 297514
• Update Time: 2024-02-29

1-Heptanone,1-(3,5-dihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanone,1-(3,5-dihydroxyphenyl)-
• Heptanophenone,3',5'-dihydroxy- (6CI)
• 1-(3,5-dihydroxyphenyl)heptan-1-one
• 1-(3,5-HYDROXYPHENYL) HEPTANONE
• 1-Heptanone, 1-(3,5-dihydroxyphenyl)-

• Inchi： 1S/C13H18O3/c1-2-3-4-5-6-13(16)10-7-11(14)9-12(15)8-10/h7-9,14-15H,2-6H2,1H3
• InChI Key： YAMFGBCNXUCDEQ-UHFFFAOYSA-N
• SMILES： C(C1=CC(O)=CC(O)=C1)(=O)CCCCCC

Computed Properties

• Exact Mass: 222.12564

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Melting Point: 94 °C
• Boiling Point: 373.1±12.0 °C(Predicted)
• PSA: 57.53
• pka: 8?+-.0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones